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Compound of Interest

Compound Name: 3-Phenylhexanoic acid

Cat. No.: B15296654 Get Quote

Disclaimer: As of October 2025, detailed experimental protocols for the synthesis of 3-
phenylhexanoic acid and information regarding its specific biological activities or associated

signaling pathways are not readily available in the public domain through standard chemical

and biological databases. This guide provides a summary of its known chemical and physical

properties based on available data.

Introduction
3-Phenylhexanoic acid, also known as beta-phenylcaproic acid, is a carboxylic acid derivative

with a phenyl substituent at the third carbon of a hexanoic acid chain. Its chemical structure

and properties make it a compound of interest in organic synthesis and potentially in medicinal

chemistry, although its biological role is currently uncharacterized. This technical guide serves

as a consolidated source of the available structural and physicochemical data for researchers,

scientists, and drug development professionals.

Molecular Structure and Chemical Properties
The fundamental characteristics of 3-phenylhexanoic acid are summarized below.

Table 1: Chemical and Physical Properties of 3-Phenylhexanoic Acid
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Property Value Source

IUPAC Name 3-phenylhexanoic acid PubChem[1]

Synonyms beta-Phenylcaproic acid PubChem[1]

Molecular Formula C₁₂H₁₆O₂ PubChem[1]

Molecular Weight 192.25 g/mol PubChem[1]

Canonical SMILES
CCCC(CC(=O)O)C1=CC=CC=

C1
PubChem[1]

InChI Key
FAKRRHVLIIJNGL-

UHFFFAOYSA-N
PubChem[1]

CAS Number 5703-52-6 -

Computed XLogP3 3.3 PubChem[1]

Hydrogen Bond Donors 1 PubChem[1]

Hydrogen Bond Acceptors 2 PubChem[1]

Rotatable Bond Count 5 PubChem[1]

Spectroscopic Data
Spectroscopic data is essential for the structural elucidation and confirmation of 3-
phenylhexanoic acid. While detailed spectral data with peak assignments are not available in

the immediate search results, the existence of this data is documented in various databases.

Table 2: Available Spectroscopic Data for 3-Phenylhexanoic Acid
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Spectrum Type
Database/Source
Availability

Notes

¹H NMR SpectraBase[1]
Data acquired on a Varian

CFT-20 instrument.

¹³C NMR SpectraBase[1]
Sample sourced from Aldrich

Chemical Company, Inc.

FTIR PubChem[1]
Technique: Capillary Cell: Melt

(Liquid Phase).

Mass Spectrometry

Not explicitly found for 3-

phenylhexanoic acid, but

available for isomers like 6-

phenylhexanoic acid.

-

Experimental Protocols
A detailed, peer-reviewed experimental protocol for the synthesis of 3-phenylhexanoic acid
could not be identified in the performed searches. General synthetic routes to similar phenyl-

substituted carboxylic acids often involve methods such as malonic ester synthesis or Grignard

reactions, but a specific application to 3-phenylhexanoic acid is not documented in the

available results.

Biological Activity and Signaling Pathways
Currently, there is no available scientific literature detailing the biological activity or the

mechanism of action for 3-phenylhexanoic acid. Consequently, its role in any signaling

pathway is unknown. The mandatory visualization of a signaling pathway cannot be provided

due to this lack of data.

Logical Workflow for Compound Analysis
For researchers who may synthesize or acquire 3-phenylhexanoic acid, a general workflow

for its structural confirmation and purity assessment is essential. The following diagram

illustrates a typical experimental workflow.
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Click to download full resolution via product page

Caption: General experimental workflow for the analysis of 3-phenylhexanoic acid.

Conclusion
3-Phenylhexanoic acid is a well-defined chemical entity with established physical and

chemical properties. However, there is a notable absence of publicly available information

regarding its synthesis, detailed spectroscopic analysis, and biological function. This presents

an opportunity for further research to explore the potential applications of this compound in

various scientific fields, including drug discovery and materials science. Researchers interested

in this molecule should anticipate the need for de novo synthesis and comprehensive

characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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